molecular formula C7H10N4O2 B1375876 2,6-Bis(methylamino)-3-nitropyridine CAS No. 73895-39-3

2,6-Bis(methylamino)-3-nitropyridine

Cat. No. B1375876
CAS RN: 73895-39-3
M. Wt: 182.18 g/mol
InChI Key: KCSPBYGOSJQPMB-UHFFFAOYSA-N
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Description

2,6-Bis(methylamino)-3-nitropyridine, also known as 2,6-Bis(methylamino)-3-nitropyridinium, is an organic compound belonging to the class of pyridines. It is a colorless, water-soluble solid that has a variety of applications in fields such as chemical synthesis, pharmaceuticals, and biochemistry. It is a versatile reagent that has been used in a variety of reactions, including the synthesis of drugs, the preparation of derivatives, and the synthesis of other organic compounds.

Scientific Research Applications

Solvent Effects and Quantum Chemical Calculations

2,6-Bis(methylamino)-3-nitropyridine derivatives have been studied for their electronic absorption spectra in various solvents and solid states. Lorenc (2005) investigated the influence of solvents on polar and non-polar properties of related nitropyridines, using ab initio TD DFT quantum calculations. This research is significant for understanding solvent effects on electronic properties of such compounds (Lorenc, 2005).

Structural Analysis and π-Electron Delocalization

Sołtysiak et al. (2020) characterized the crystal and molecular structures of related nitropyridine derivatives. They used X-ray diffraction and DFT calculations to analyze π-electron delocalization and the substituent effect of the methylamino and nitro groups. This study aids in understanding the electronic structures of such compounds (Sołtysiak et al., 2020).

Excited Electronic States

Lorenc et al. (2004) explored the electronic absorption and luminescence spectra of related nitropyridines, providing insights into the singlet and triplet states of these molecules. Such studies are crucial for applications in photophysics and photochemistry (Lorenc et al., 2004).

Pummerer Rearrangement in Synthesis

Rakhit et al. (1979) reported the formation of aminals from amines via Pummerer rearrangement, using aminopyridines like 2-amino-3-nitropyridine. This synthetic method has implications for creating novel organic compounds (Rakhit et al., 1979).

Synthesis and Conformational Properties

Schmid et al. (2005) described the synthesis and conformational properties of 2,6-bis-anilino-3-nitropyridines, providing insights into structure-conformation relationships. This research aids in understanding the structural aspects of diarylamines (Schmid et al., 2005).

properties

IUPAC Name

2-N,6-N-dimethyl-3-nitropyridine-2,6-diamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H10N4O2/c1-8-6-4-3-5(11(12)13)7(9-2)10-6/h3-4H,1-2H3,(H2,8,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KCSPBYGOSJQPMB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC1=NC(=C(C=C1)[N+](=O)[O-])NC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H10N4O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80824983
Record name N~2~,N~6~-Dimethyl-3-nitropyridine-2,6-diamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80824983
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

182.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

73895-39-3
Record name N~2~,N~6~-Dimethyl-3-nitropyridine-2,6-diamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80824983
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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